Cas no 17024-15-6 (9-Phenanthrenecarbonitrile,10-methyl-)

9-Phenanthrenecarbonitrile,10-methyl- structure
17024-15-6 structure
Product Name:9-Phenanthrenecarbonitrile,10-methyl-
CAS No:17024-15-6
MF:C16H11N
MW:217.265243768692
CID:195837
PubChem ID:290640
Update Time:2025-04-19

9-Phenanthrenecarbonitrile,10-methyl- Chemical and Physical Properties

Names and Identifiers

    • 9-Phenanthrenecarbonitrile,10-methyl-
    • 10-methylphenanthrene-9-carbonitrile
    • < 9-Methyl-10-phenanthryl> -nitril
    • 10-methyl-9-phenanthrenecarbonitrile
    • 10-Methyl-phenanthren-9-carbonitril
    • 10-methyl-phenanthrene-9-carbonitrile
    • 9-Cyano-10-methyl-phenanthren
    • AC1L6E72
    • AC1Q4RPQ
    • AG-J-70477
    • AR-1C0268
    • CTK4D3533
    • NSC154728
    • 9-Cyano-10-methylphenanthrene
    • DTXSID70302866
    • NSC 154728
    • NSC-154728
    • 17024-15-6
    • Inchi: 1S/C16H11N/c1-11-12-6-2-3-7-13(12)14-8-4-5-9-15(14)16(11)10-17/h2-9H,1H3
    • InChI Key: NUVAJQXMNDIMFC-UHFFFAOYSA-N
    • SMILES: N#CC1C(C)=C2C=CC=CC2=C2C=CC=CC2=1

Computed Properties

  • Exact Mass: 217.08923
  • Monoisotopic Mass: 217.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Density: 1.18
  • Boiling Point: 427°Cat760mmHg
  • Flash Point: 213.5°C
  • Refractive Index: 1.698
  • PSA: 23.79
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